Cas no 2764001-52-5 ((9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate
• CAS No: 2764001-52-5
• MF: C₂₄H₂₂ClNO₃
• MW: 407.889385700226
• CID: 6340451
• PubChem ID: 165989987
• Update Time: 2025-10-13

(9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37388347
• (9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate
• 2764001-52-5

• Inchi： 1S/C24H22ClNO3/c1-24(28,16-7-6-8-17(25)13-16)15-26-23(27)29-14-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-13,22,28H,14-15H2,1H3,(H,26,27)
• InChI Key： QCCANAIQCWOWQP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O

Computed Properties

• Exact Mass: 407.1288213g/mol
• Monoisotopic Mass: 407.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate

Introduction to Compound CAS No. 2764001-52-5: (9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate

The compound with CAS No. 2764001-52-5, commonly referred to as (9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. The fluorenyl group in its structure contributes to its stability and reactivity, making it a valuable component in modern chemical research.

Recent studies have highlighted the importance of carbamate derivatives like this compound in the development of novel materials for drug delivery systems. The 3-chlorophenyl group introduces additional functionality, enhancing the compound's versatility in chemical reactions. Researchers have explored its role in creating biocompatible polymers and nanomaterials, which are critical for medical applications such as targeted drug delivery and tissue engineering.

The synthesis of (9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of fluorenylmethyloxycarbonyl (Fmoc) protecting groups has been optimized to improve reaction efficiency and product purity. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the field of peptide chemistry.

In terms of physical properties, this compound exhibits a high degree of thermal stability, making it suitable for applications that require prolonged exposure to elevated temperatures. Its solubility characteristics have also been studied extensively, with findings indicating excellent solubility in common organic solvents such as dichloromethane and acetonitrile. These properties make it an ideal candidate for use in chromatographic separations and analytical techniques.

The biological activity of (9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate has been a focal point of recent investigations. Studies have demonstrated its potential as an inhibitor of certain enzymatic pathways, suggesting its role in the development of new therapeutic agents. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and coordination chemistry.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile have been assessed to ensure its safe handling and disposal. Research indicates that it undergoes efficient biodegradation under controlled conditions, minimizing its environmental impact. This aligns with current trends toward sustainable chemistry practices and green chemical synthesis.

In conclusion, (9H-fluoren-9-yl)methyl N-[2-(3-chlorophenyl)-2-hydroxypropyl]carbamate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic research and industrial settings. As research continues to uncover new potential uses, this compound is expected to play an increasingly important role in the development of innovative chemical solutions.